5-(3-Acetylaminophenyl)-3-bromophenol

• IUPAC Name: N-[3-(3-bromo-5-hydroxyphenyl)phenyl]acetamide
• InChI: InChI=1S/C14H12BrNO2/c1-9(17)16-13-4-2-3-10(6-13)11-5-12(15)8-14(18)7-11/h2-8,18H,1H3,(H,16,17)
• InChI Key: YWISZBVZZXPHPT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=CC(=CC(=C2)Br)O
• Molecular Formula: C14H12BrNO2
• DSSTOX Substance ID: DTXSID40686428
• Molecular Weight: 306.15 g/mol
• CAS No.: 1261964-47-9

Description

5-(3-Acetylaminophenyl)-3-bromophenol is a halogenated phenolic compound featuring a bromine atom at the meta position (C3) of the phenol ring and a 3-acetylaminophenyl substituent at the para position (C5) (see nomenclature rules in ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Acetylaminophenyl)-3-bromophenol can be achieved through several methods. One common approach involves the bromination of 5-(3-Acetylaminophenyl)phenol using bromine or a brominating agent under controlled conditions. The reaction typically requires a solvent such as acetic acid or chloroform and is carried out at room temperature or slightly elevated temperatures to ensure complete bromination.

Industrial Production Methods

Industrial production of 5-(3-Acetylaminophenyl)-3-bromophenol may involve large-scale bromination processes using automated reactors to ensure consistency and efficiency. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

5-(3-Acetylaminophenyl)-3-bromophenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The bromine atom can be reduced to form the corresponding phenol derivative.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be employed for substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized phenol derivatives.

Reduction: Phenol derivatives with the bromine atom replaced by hydrogen.

Substitution: Phenol derivatives with various functional groups replacing the bromine atom.

Scientific Research Applications

5-(3-Acetylaminophenyl)-3-bromophenol has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(3-Acetylaminophenyl)-3-bromophenol involves its interaction with specific molecular targets and pathways. The acetylamino group can form hydrogen bonds with biological molecules, while the bromine atom can participate in halogen bonding. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Positional Isomers of Bromophenol

The bromophenol family includes three isomers differing in bromine substitution positions:

Compound Name	CAS RN	Substituents	Key Properties/Applications
3-Bromophenol (meta)	591-20-8	–Br at C3, –OH at C1	Used in environmental analyses ; lower acidity compared to ortho isomers due to resonance stabilization
2-Bromophenol (ortho)	95-56-7	–Br at C2, –OH at C1	Higher acidity (ortho effect) and reactivity in electrophilic substitution
4-Bromophenol (para)	106-41-2	–Br at C4, –OH at C1	Intermediate polarity; common precursor in Suzuki couplings

Halogen-Substituted Analogs

Replacing bromine with other halogens alters electronic and steric properties:

Compound Name	CAS RN	Halogen	Key Differences
5-(3-Acetylaminophenyl)-3-fluorophenol	1261918-36-8	F	Higher electronegativity; smaller atomic radius improves membrane permeability
5-(3-Acetylaminophenyl)-3-chlorophenol	Not listed	Cl	Moderate electronegativity; intermediate reactivity in nucleophilic substitutions

Key Insight : Bromine’s larger size and polarizability may enhance binding affinity in receptor-ligand interactions compared to fluorine or chlorine analogs .

Derivatives with Modified Acetylaminophenyl Groups

Variations in the acetylaminophenyl substituent impact molecular interactions:

Compound Name	CAS RN	Substituent Modification	Effect
5-(3-Methylsulfonylaminophenyl)-3-fluorophenol	1261918-69-7	–SO₂CH₃ instead of –NHCOCH₃	Increased hydrophilicity and hydrogen-bonding capacity
5-(4-Hydroxyphenyl)-3-methyl-1-oxa-3-azaspiro[5,5]undecane	Not listed	Spirocyclic ether-azacycle	Enhanced conformational rigidity for target specificity

Other Phenolic Derivatives

Compound Name	CAS RN	Key Feature	Comparison with Target Compound
3-Methoxyphenol	Not listed	–OCH₃ instead of –OH	Reduced acidity; lower reactivity in oxidation reactions
4-(2-Hydroxyethyl)phenol	Not listed	–CH₂CH₂OH substituent	Higher water solubility; less steric bulk

Key Insight: The free phenolic –OH group in 5-(3-Acetylaminophenyl)-3-bromophenol enables participation in acid-base reactions and metal chelation, unlike ether-protected analogs .